Cas no 1342084-87-0 (1-2-fluoro-6-(4-iodo-1H-pyrazol-1-yl)phenylethan-1-one)

• Product Name: 1-2-fluoro-6-(4-iodo-1H-pyrazol-1-yl)phenylethan-1-one
• CAS No: 1342084-87-0
• MF: C₁₁H₈FIN₂O
• MW: 330.096898078918
• CID: 6408192
• PubChem ID: 64431105
• Update Time: 2025-06-22

1-2-fluoro-6-(4-iodo-1H-pyrazol-1-yl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-2-fluoro-6-(4-iodo-1H-pyrazol-1-yl)phenylethan-1-one
• Ethanone, 1-[2-fluoro-6-(4-iodo-1H-pyrazol-1-yl)phenyl]-
• 1-(2-Fluoro-6-(4-iodo-1h-pyrazol-1-yl)phenyl)ethan-1-one
• 1342084-87-0
• EN300-1293437
• 1-[2-fluoro-6-(4-iodo-1H-pyrazol-1-yl)phenyl]ethan-1-one
• CS-0274762
• AKOS013754428

• Inchi： 1S/C11H8FIN2O/c1-7(16)11-9(12)3-2-4-10(11)15-6-8(13)5-14-15/h2-6H,1H3
• InChI Key： CNDBQWWJBYDMRQ-UHFFFAOYSA-N
• SMILES： C(=O)(C1=C(N2C=C(I)C=N2)C=CC=C1F)C

Computed Properties

• Exact Mass: 329.96654g/mol
• Monoisotopic Mass: 329.96654g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Density: 1.78±0.1 g/cm3(Predicted)
• Boiling Point: 395.3±37.0 °C(Predicted)
• pka: -1.84±0.12(Predicted)

Additional information on 1-2-fluoro-6-(4-iodo-1H-pyrazol-1-yl)phenylethan-1-one

Comprehensive Overview of 1-2-fluoro-6-(4-iodo-1H-pyrazol-1-yl)phenylethan-1-one (CAS No. 1342084-87-0)

The compound 1-2-fluoro-6-(4-iodo-1H-pyrazol-1-yl)phenylethan-1-one (CAS No. 1342084-87-0) is a fluorinated and iodinated aromatic ketone derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a fluoro substituent and an iodo-pyrazole moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly focusing on this compound due to its versatility in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for halogenated compounds like 1-2-fluoro-6-(4-iodo-1H-pyrazol-1-yl)phenylethan-1-one has surged, driven by advancements in medicinal chemistry and material science. The fluoro and iodo groups enhance the compound's metabolic stability and binding affinity, making it a candidate for developing novel therapeutics. This aligns with the growing interest in precision medicine and targeted drug delivery systems, which are among the most searched topics in scientific databases and AI-driven research platforms.

From a synthetic perspective, CAS No. 1342084-87-0 is often utilized in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, due to its reactive iodo-pyrazole group. These reactions are pivotal in constructing complex heterocyclic frameworks, a hot topic in organic synthesis forums and academic discussions. Additionally, the compound's fluorophenylethanone backbone is frequently explored in the design of fluorescence probes and imaging agents, addressing the rising need for non-invasive diagnostic tools.

Environmental and regulatory considerations also play a role in the compound's applications. Unlike some halogenated substances, 1-2-fluoro-6-(4-iodo-1H-pyrazol-1-yl)phenylethan-1-one is designed to meet stringent safety profiles, aligning with the global shift toward green chemistry principles. This aspect resonates with researchers searching for sustainable synthetic routes and eco-friendly intermediates in peer-reviewed literature and patent filings.

In conclusion, 1-2-fluoro-6-(4-iodo-1H-pyrazol-1-yl)phenylethan-1-one (CAS No. 1342084-87-0) represents a multifaceted compound with broad applicability in cutting-edge research. Its structural features and functional groups cater to the evolving demands of drug development, material science, and diagnostic imaging, making it a subject of ongoing exploration in both academic and industrial settings.